Cas no 84661-25-6 (5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid)
84661-25-6 structure
Product Name:5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid
CAS No:84661-25-6
MF:C12H10N2O4
MW:246.218802928925
CID:2805637
PubChem ID:12816037
Update Time:2025-04-21
5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid
- DTXSID60510610
- 5-Benzamido-3-methylisoxazole-4-carboxylic acid
- 84661-25-6
-
- Inchi: 1S/C12H10N2O4/c1-7-9(12(16)17)11(18-14-7)13-10(15)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,15)(H,16,17)
- InChI Key: PJPZBSLTRVXUNL-UHFFFAOYSA-N
- SMILES: O1C(=C(C(=O)O)C(C)=N1)NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 246.06405680Da
- Monoisotopic Mass: 246.06405680Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 92.4Ų
5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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